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Compound of Interest

Compound Name: 2-Amino-5-ethylbenzoic acid

Cat. No.: B1277802

An In-depth Technical Guide to 2-Amino-5-
ethylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the commercial availability, synthesis, and
key technical data for 2-Amino-5-ethylbenzoic acid (CAS No. 2475-82-3), a valuable building
block in pharmaceutical and chemical research.

Commercial Availability and Suppliers

2-Amino-5-ethylbenzoic acid is available from a range of chemical suppliers, catering to
various research and development needs. The compound is typically offered in research-grade
purities. While pricing is subject to fluctuation and supplier-specific quotes, the following tables
summarize the available quantitative data from several commercial vendors.

Table 1: Product Specifications from Various Suppliers
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) ) Available .
Supplier Purity . Storage Conditions
Quantities

Aladdin Scientific >98% 1g Room Temperature
BOC Sciences >97% Inquire Room Temperature
CP Lab Safety 95% 1g Not Specified[1]
Fluorochem >97% Inquire Not Specified[2]
Weifang Yangxu Milligram to Kilogram

>99% Cool, dry place[3]
Group Co., Ltd. Scale
Yancheng KangdiSen
Pharmaceutical Co., Inquire Inquire Not Specified[4]
Ltd.
Changzhou
Hopschain Chemical Inquire Inquire Not Specified[4]
Co.,Ltd.
Capot Chemical ] ) N

Inquire Inquire Not Specified[4]
Co.,Ltd.

Table 2. Chemical and Physical Properties

Property Value
CAS Number 2475-82-3[3]

Molecular Formula

CoH11NO2

Molecular Weight

165.19 g/mol [5]

Appearance

White crystalline powder

Synthesis of 2-Amino-5-ethylbenzoic Acid

A common laboratory-scale synthesis of 2-Amino-5-ethylbenzoic acid involves the oxidative

cleavage of 5-ethylindoline-2,3-dione (5-ethylisatin).[4]
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Experimental Protocol: Synthesis from 5-Ethylindoline-
2,3-dione

This protocol is adapted from a general procedure and provides a step-by-step guide for the
synthesis.[4]

Materials:

5-ethylindoline-2,3-dione (5-ethylisatin)

e Sodium hydroxide (NaOH)

e 30% Hydrogen peroxide (H202) solution

e Glacial acetic acid

o Distilled water

o Ethanol

» Standard laboratory glassware and equipment (beakers, flasks, magnetic stirrer, filtration
apparatus)

Procedure:

Preparation of Sodium Hydroxide Solution: Dissolve 6.5 g (162.5 mmol) of sodium hydroxide
in 52 mL of distilled water in a beaker. Cool the solution to below 30°C.

o Reaction Setup: In a separate reaction vessel equipped with a magnetic stirrer, slowly add
9.6 g (54.8 mmol) of 5-ethylindoline-2,3-dione to the cooled sodium hydroxide solution with
continuous stirring.

e Cooling: Further cool the reaction mixture to below 15°C using an ice bath.

o Oxidation: Slowly add 15.6 g of 30% hydrogen peroxide solution dropwise to the reaction
mixture. It is crucial to control the rate of addition to maintain the reaction temperature
between 15-20°C.
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» Reaction Time: After the complete addition of hydrogen peroxide, continue stirring the
reaction mixture at 15-20°C for an additional hour.

» Precipitation: Slowly add glacial acetic acid dropwise to the reaction mixture to adjust the pH
to 5-6. A yellow solid will precipitate out of the solution.

« |solation of Product: Collect the precipitated solid by filtration. Wash the solid with a small
amount of cold water and then allow it to dry.

 Purification: Recrystallize the crude product from an ethanol/water (1:1, v/v) mixture to obtain
the purified 2-Amino-5-ethylbenzoic acid. A reported yield for a similar synthesis is

approximately 38%.[4]

Experimental Workflow and Diagrams

The synthesis of 2-Amino-5-ethylbenzoic acid from 5-ethylindoline-2,3-dione can be
visualized as a straightforward workflow.

Starting Materials

5-Ethylindoline-2,3-dione

Reaction Steps Workup and Purification Final Product
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Synthesis workflow for 2-Amino-5-ethylbenzoic acid.
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As 2-Amino-5-ethylbenzoic acid is primarily a chemical building block, its direct involvement
in specific signaling pathways is not prominently documented in publicly available literature. Its
utility lies in its incorporation into larger molecules with potential biological activity. Researchers
in drug discovery may utilize this compound as a scaffold or intermediate for the synthesis of

novel therapeutic agents. The logical workflow for its application in such a context is presented
below.
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Logical workflow in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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